Propylene

• CAS No.: 115-07-1
• Product Name: Propylene
• Molecular Formula: C3H6; CH2CHCH3; CH3CHCH2; C3H6
• Molecular Weight: 42.08 g/mol
• IUPAC Name: prop-1-ene
• Standard InChI: InChI=1S/C3H6/c1-3-2/h3H,1H2,2H3
• Standard InChIKey: QQONPFPTGQHPMA-UHFFFAOYSA-N
• Impurities: Contaminants are propane, ethane, carbon dioxide.; Polymerization grade propylene typically contains the following impurities (ppm max): saturates (200), butylene (20), ethylene (20), methylacetylene (10), oxygen (10), butadiene (5), propadiene (5), carbon monoxide (5), carbon dioxide (5), water (5), hydrogen (5), and methanol (5).
• SMILES: CC=C
• Canonical SMILES: CC=C
• Boiling Point: -53.9 °F at 760 mm Hg (NTP, 1992); -48.0 °C; -47.68 °C; -48 °C; -53.9°F
• Colorform: Colorless gas
• Density: 0.609 at -52.6 °F (USCG, 1999); 0.5139 at 20 °C/4 °C (liquid); Relative density (water = 1): 0.5; 0.609 at -52.6°F
• Flash Point: -162 °F (NTP, 1992); -162 °F (-108 °C); Flammable gas; -162°F
• Melting Point: -301.4 °F (NTP, 1992); -185.0 °C; -185.30 °C; -185 °C; -301.4°F
• Physical Description: Propylene is a colorless gas with a faint petroleum like odor. It is shipped as a liquefied gas under its own vapor pressure. For transportation it may be stenched. Contact with the liquid can cause frostbite. It is easily ignited. The vapors are heavier than air. Any leak can either be liquid or vapor. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used to make other chemicals. Can cause explosion.; GasVapor; GasVapor, Liquid; Liquid; GasVapor; Liquid; COLOURLESS COMPRESSED LIQUEFIED GAS.; Colorless gas with a faint petroleum like odor.
• Description: Propylene is a colorless gas with a faint petroleum like odor. It is shipped as a liquefied gas under its own vapor pressure. For transportation it may be stenched. Contact with the liquid can cause frostbite. It is easily ignited. The vapors are heavier than air. Any leak can either be liquid or vapor. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. It is used to make other chemicals. Can cause explosion.; Propene is an alkene that is propane with a double bond at position 1. It has a role as a refrigerant and a xenobiotic. It is an alkene and a gas molecular entity.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 44.6 mL/100 mL (NTP, 1992); 0.00 M; In water, 200 mg/L at 25 °C; In water, 44.6 mL gas/100 mL at 20 °C; Very soluble in water; Very soluble in ethanol, acetic acid; Soluble in ethanol (1250 mL/100 mL), acetic acid (524.5 mL/100 mL); Soluble in alcohol, ether; Moderately soluble in alcohol; Solubility in water: poo
• Synonyms: isopropylidene; propene; propylene
• Vapor Density: 1.46 at 32 °F (NTP, 1992) (Relative to Air); 1.46 (Air = 1.0) at 0 °C; Relative vapor density (air = 1): 1.5; 4.46
• Vapor Pressure: 1 mm Hg at -205.4 °F ; 760 mm Hg at -53.9° F (NTP, 1992); 8.69e+03 mmHg; 8.69X10+3 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 25 °C: 1158; 1 mmHg at -205.4°F
• PubChem Compound: 8252
• Last Modified: Nov 11 2021